3-(pyrimidin-4-yloxy)-N-(3-(trifluoromethyl)phenyl)piperidine-1-carboxamide

• IUPAC Name: 3-pyrimidin-4-yloxy-N-[3-(trifluoromethyl)phenyl]piperidine-1-carboxamide
• InChI: InChI=1S/C17H17F3N4O2/c18-17(19,20)12-3-1-4-13(9-12)23-16(25)24-8-2-5-14(10-24)26-15-6-7-21-11-22-15/h1,3-4,6-7,9,11,14H,2,5,8,10H2,(H,23,25)
• InChI Key: GWJDMYGIRJTHJT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NC2=CC=CC(=C2)C(F)(F)F)OC3=NC=NC=C3
• Molecular Formula: C17H17F3N4O2
• Molecular Weight: 366.34 g/mol

Description

3-(pyrimidin-4-yloxy)-N-(3-(trifluoromethyl)phenyl)piperidine-1-carboxamide is a chemical compound that has gained significant attention in scientific research. This compound belongs to the class of piperidine carboxamide derivatives, which have shown potential in various biological applications.

Scientific Research Applications

Metabolic Profiling and Pharmacokinetics

Research on compounds like L-735,524, a potent HIV-1 protease inhibitor, reveals the metabolic pathways and excretion patterns in humans, including glucuronidation, N-oxidation, hydroxylation, and N-depyridomethylation processes (Balani et al., 1995). Such studies are crucial for understanding the biotransformation and elimination of therapeutic agents, offering insights into their safety and efficacy profiles.

Pharmacodynamics and Drug Efficacy

Investigations into compounds like CERC-301, a selective N-methyl-D-aspartate (NMDA) receptor antagonist, detail their pharmacodynamic properties and potential therapeutic applications. Studies characterizing these compounds' binding affinity, receptor selectivity, and in vivo efficacy provide foundational knowledge for their use in clinical trials for conditions like major depressive disorder (Garner et al., 2015).

Toxicological and Safety Assessments

Toxicological assessments, as conducted for various compounds, help in identifying potential adverse effects and safety concerns associated with chemical exposures. These studies, often involving metabolite profiling and identification of biological markers, are essential for evaluating the risk-to-benefit ratio of compounds under investigation for therapeutic use.

Environmental and Dietary Exposures

Research into environmental and dietary exposures to various compounds, including their metabolic by-products, underscores the importance of understanding human exposure to potential carcinogens and neurotoxicants. Such studies, by analyzing metabolites in biological samples, contribute to public health policies and regulations aimed at reducing exposure to harmful chemicals (Babina et al., 2012).